Oleyl Anilide
Oleyl Anilide
AcylCoA:cholesterol acyltransferase (ACAT) is an intracellular cholesteryl ester synthase tied closely to the absorption of dietary cholesterol. Oleyl analide (OA) is a weak inhibitor of acylCoA:cholesterol acyltransferase (ACAT) with an IC50 of 26 µM. OA and the related glyceride dioleoyl phenylamino propane 1,2-diol have been linked to a syndrome of eosinophilia, excessive T-cell activation, and elevated interleukin-4 (IL-4), soluble IL-2R, and IL-5. The clinical consequences are an acute pulmonary inflammatory reaction followed by chronic neuropathy, myalgia, and autoimmune connective tissue disease, generally referred to as toxic oil syndrome (TOS). Aniline-denatured cooking oil is a source of OA associated with TOS.
Brand Name:
Vulcanchem
CAS No.:
5429-85-6
VCID:
VC0027551
InChI:
InChI=1S/C24H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-24(26)25-23-20-17-16-18-21-23/h9-10,16-18,20-21H,2-8,11-15,19,22H2,1H3,(H,25,26)/b10-9-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)NC1=CC=CC=C1
Molecular Formula:
C24H39NO
Molecular Weight:
357.6 g/mol
Oleyl Anilide
CAS No.: 5429-85-6
Reference Standards
VCID: VC0027551
Molecular Formula: C24H39NO
Molecular Weight: 357.6 g/mol
CAS No. | 5429-85-6 |
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Product Name | Oleyl Anilide |
Molecular Formula | C24H39NO |
Molecular Weight | 357.6 g/mol |
IUPAC Name | (Z)-N-phenyloctadec-9-enamide |
Standard InChI | InChI=1S/C24H39NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-24(26)25-23-20-17-16-18-21-23/h9-10,16-18,20-21H,2-8,11-15,19,22H2,1H3,(H,25,26)/b10-9- |
Standard InChIKey | YPUOCYKJOLQYQS-KTKRTIGZSA-N |
Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)NC1=CC=CC=C1 |
SMILES | CCCCCCCCC=CCCCCCCCC(=O)NC1=CC=CC=C1 |
Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)NC1=CC=CC=C1 |
Description | AcylCoA:cholesterol acyltransferase (ACAT) is an intracellular cholesteryl ester synthase tied closely to the absorption of dietary cholesterol. Oleyl analide (OA) is a weak inhibitor of acylCoA:cholesterol acyltransferase (ACAT) with an IC50 of 26 µM. OA and the related glyceride dioleoyl phenylamino propane 1,2-diol have been linked to a syndrome of eosinophilia, excessive T-cell activation, and elevated interleukin-4 (IL-4), soluble IL-2R, and IL-5. The clinical consequences are an acute pulmonary inflammatory reaction followed by chronic neuropathy, myalgia, and autoimmune connective tissue disease, generally referred to as toxic oil syndrome (TOS). Aniline-denatured cooking oil is a source of OA associated with TOS. |
Synonyms | oleic acid anilide oleilanilide oleoylanilide oleylanilide |
Reference | 1.Suckling, K.E., and Stange, E.F. Role of acyl-CoA: Cholesterol acyltransferase in cellular cholesterol metabolism. Journal of Lipid Research 26, 647-671 (1985). |
PubChem Compound | 5354590 |
Last Modified | Nov 11 2021 |
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